Cas no 2228215-50-5 (1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene)

• Product Name: 1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene
• CAS No: 2228215-50-5
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5853128
• PubChem ID: 165721705
• Update Time: 2025-06-10

1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene
• EN300-1760919
• 2228215-50-5

• Inchi： 1S/C9H10FNO3/c1-6-3-9(14-2)7(4-8(6)10)5-11(12)13/h3-4H,5H2,1-2H3
• InChI Key： ZRFMNSHQXPLXLG-UHFFFAOYSA-N
• SMILES： FC1=CC(C[N+](=O)[O-])=C(C=C1C)OC

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Additional information on 1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene

Introduction to 1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene (CAS No. 2228215-50-5)

1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene, identified by the CAS number 2228215-50-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This benzene derivative incorporates a fluorine atom, a methoxy group, a methyl group, and a nitromethyl substituent, which collectively contribute to its distinct chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and advanced materials.

The compound's structure is characterized by a benzene ring substituted with a fluorine atom at the 1-position, a methoxy group at the 4-position, a methyl group at the 2-position, and a nitromethyl group at the 5-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical manipulation and functionalization. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, while the nitromethyl group can serve as a versatile handle for further derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene. The compound's structural motifs are reminiscent of several bioactive scaffolds that have shown promise in preclinical studies. For instance, the combination of a fluoro-substituted aromatic ring with electron-withdrawing nitro groups has been observed in various pharmacophores that exhibit antimicrobial, anti-inflammatory, and anticancer properties. This has prompted researchers to investigate whether derivatives of 1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene could exhibit similar therapeutic effects.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex drug candidates. The nitromethyl group, in particular, can be readily converted into other functional groups such as amino groups through reduction reactions. This transformation allows for the introduction of additional pharmacophoric elements or linkers that can be tailored to target specific biological pathways. For example, researchers have explored the use of nitroaromatic compounds in designing kinase inhibitors, where the electron-withdrawing nature of the nitro group helps to optimize binding interactions with protein targets.

Moreover, the methoxy and fluoro substituents in 1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene can influence the molecule's solubility, permeability, and metabolic stability—key factors that determine its suitability for drug development. The fluoro atom is particularly noteworthy for its ability to improve oral bioavailability by enhancing lipophilicity while minimizing metabolic degradation. Simultaneously, the methoxy group can contribute to solubility and reduce toxicity by participating in hydrogen bonding interactions with biological targets.

Recent advances in computational chemistry have also facilitated the exploration of 1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene as a lead compound. Molecular modeling studies have been employed to predict how different substituents might affect binding affinity and selectivity when interacting with biological targets such as enzymes or receptors. These virtual screening approaches have helped identify promising derivatives that could be synthesized and tested experimentally. Such computational strategies are becoming increasingly integral to drug discovery pipelines, enabling researchers to efficiently prioritize candidates based on their predicted efficacy and safety profiles.

In addition to its pharmaceutical applications, 1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene has shown potential in materials science research. The unique electronic properties conferred by its substituents make it an interesting candidate for developing organic semiconductors or luminescent materials. For instance, nitroaromatic compounds are known for their ability to absorb light across a broad spectrum range due to their extended conjugation systems. This property could be leveraged in designing novel light-emitting diodes (LEDs), organic photovoltaics (OPVs), or sensors that require high sensitivity and selectivity.

The synthesis of 1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene presents an intriguing challenge for synthetic chemists due to its complex structural features. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to access such molecules more efficiently than ever before. For example, transition-metal-catalyzed cross-coupling reactions have enabled direct functionalization at specific positions on the benzene ring without extensive pre-functionalization steps.

One particularly noteworthy synthetic approach involves the use of palladium-catalyzed coupling reactions between halogenated precursors and organometallic reagents bearing fluorine or methoxy groups. These transformations allow for precise installation of each substituent while maintaining high regioselectivity—a critical factor when dealing with polycyclic aromatic systems like benzene derivatives. Additionally, recent developments in flow chemistry have provided an alternative platform for synthesizing complex molecules on demand under controlled conditions.

The chemical reactivity of 1-fluoro-4-methoxy-2-methyl-5-(nitromethyl)benzene also offers opportunities for further derivatization beyond simple functional group interconversions. For example, nucleophilic aromatic substitution reactions can be employed to replace halogen atoms with other nucleophiles such as amino or hydroxyl groups—modifications that could enhance solubility or binding interactions with biological targets. Furthermore，electrophilic aromatic substitution reactions may be used strategically if additional electron-withdrawing or donating groups are desired within certain positions onthe aromatic ring.

In conclusion,1-fluoro-4-methoxy-2-methyl-5(nitromethyl)benzene(CAS No.2228215^-50-5) represents an exciting opportunity for both pharmaceutical researchand advanced material development due